9-cis-Retinol Acetate

Description

9-cis-Retinol acetate is a synthetic retinoid with antioxidant properties . It is a retinal derivative with the molecular formula C22H32O2 and a molecular weight of 328.49 . 9-cis-Retinol acetate is soluble in dichloromethane, ethyl acetate, and hexane .

Another similar compound is 9-cis-retinoic acid, a minor dietary constituent found in trace amounts in plants . After its identification as an agonist for the retinoic acid receptor (RAR) and the putative physiological ligand for the retinoid X receptor (RXR) in 1992, 9-cis-retinoic acid gained attention as a potential therapeutic agent, though its use in treating clinical disorders is still new . Studies on mice lacking retinal pigment epithelium–specific 65-kDa protein (RPE65) have shown that treatment with 9-cis-retinyl acetate improves visual function and preserves retinal morphology . Specifically, administering 9-cis-R-Ac to Rpe65 −/− mice improved retinal function in a dose-dependent manner .

Retinyl acetate, also known as retinol acetate, is a naturally occurring fatty acid ester form of retinol (vitamin A) that exhibits potential antineoplastic and chemopreventive activities .

• CAS No.: 29584-22-3
• Product Name: 9-cis-Retinol Acetate
• Molecular Formula: C22H32O2
• Molecular Weight: 328.5 g/mol
• IUPAC Name: [(2E,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenyl] acetate
• Standard InChI: InChI=1S/C22H32O2/c1-17(9-7-10-18(2)14-16-24-20(4)23)12-13-21-19(3)11-8-15-22(21,5)6/h7,9-10,12-14H,8,11,15-16H2,1-6H3/b10-7+,13-12+,17-9-,18-14+
• Standard InChIKey: QGNJRVVDBSJHIZ-AQDFTDIISA-N
• SMILES: CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CCOC(=O)C)C)C
• Canonical SMILES: CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CCOC(=O)C)C)C
• Synonyms: 9-cis-retinyl acetate; all-trans-retinyl acetate; Dagravit A Forte; Dif Vitamin A Masivo; QLT091001; RetiNit; retinol acetate; retinol acetate, (9,13-cis)-isomer; retinyl acetate; vitamin A acetate; Vitamin A Dispersa; Vitamin-A-Saa
• PubChem Compound: 10245972
• Last Modified: Apr 15 2024